Cas no 647025-75-0 (4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-)

• Product Name: 4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-
• CAS No: 647025-75-0
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 418085
• PubChem ID: 71379014
• Update Time: 2025-04-19

4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzothiazine, 4-(phenylmethylene)-, (4Z)-
• 4-benzylidene-3,1-benzothiazine
• 4-benzylidene-4h-benzo[d][1,3]thiazine
• 647025-75-0
• 4-Benzylidene-4H-3,1-benzothiazine
• DTXSID70801607

• Inchi： 1S/C15H11NS/c1-2-6-12(7-3-1)10-15-13-8-4-5-9-14(13)16-11-17-15/h1-11H
• InChI Key： LNVURSUADMHHKO-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC=CC=2C1=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.06133
• Monoisotopic Mass: 237.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines